2,3-dimethoxy-N-(2-methoxy-2-phenylbutyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-(2-methoxy-2-phenylbutyl)benzamide
• InChI: InChI=1S/C20H25NO4/c1-5-20(25-4,15-10-7-6-8-11-15)14-21-19(22)16-12-9-13-17(23-2)18(16)24-3/h6-13H,5,14H2,1-4H3,(H,21,22)
• InChI Key: VZCAUUJTPIHIMN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)C1=C(C(=CC=C1)OC)OC)(C2=CC=CC=C2)OC
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in various industries including medical, industrial, biological, and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

Benzamide compounds can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The obtained products are purified, and the analysis of these products is determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamides can be analyzed using techniques such as IR, 1 H NMR, 13 C NMR spectroscopy, and elemental methods.

Physical And Chemical Properties Analysis

Benzamides are usually solid in form. They are slightly soluble in water, and soluble in many organic solvents.

Scientific Research Applications

Antioxidant Activity

This compound has been studied for its antioxidant properties . . These properties suggest its use in preventing or treating diseases where oxidative stress is a significant factor, such as cardiovascular diseases and certain types of cancer.

Antibacterial Activity

. This opens up possibilities for its use as an antibacterial agent in medical treatments or as a preservative in various industries to prevent bacterial contamination.

Drug Discovery and Development

Given its various biological activities, “2,3-dimethoxy-N-(2-methoxy-2-phenylbutyl)benzamide” could serve as a starting point in drug discovery . .

Safety and Hazards

Benzamides are generally considered hazardous. They are harmful if swallowed and are suspected of causing genetic defects.

Future Directions

The future directions for research on benzamides could include conducting in vivo biochemical tests of effective amides, which can be carried out in different fields of application.

Mechanism of Action

Target of Action

Benzamides, a significant class of amide compounds, have been widely used in medical, industrial, biological, and potential drug industries . They have shown effectiveness against various conditions such as cancer, hypercholesterolemia, and microbial infections .

Mode of Action

It’s worth noting that benzamides have been known to exhibit antioxidant, free radical scavenging, and metal chelating activity .

Biochemical Pathways

Benzamides have been known to exhibit antioxidant activity, suggesting they may interact with oxidative stress pathways .

Result of Action

Some benzamides have shown effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .

Action Environment

It’s worth noting that the effectiveness of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .